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molecular formula C8H11N3 B1396138 6-(Azetidin-1-yl)pyridin-3-amine CAS No. 1045335-18-9

6-(Azetidin-1-yl)pyridin-3-amine

Cat. No. B1396138
CAS RN: 1045335-18-9
M. Wt: 149.19 g/mol
InChI Key: XOJOZVHJEPMZQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716273B2

Procedure details

Add, dropwise, 4.26 g (24.83 mmol) of diethyl cyanophosphonate to a solution, stirred at 20° C. under a nitrogen atmosphere, of 7 g (20.69 mmol) of 5-trifluoromethyl-1-[(3-fluorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid as obtained in Stage 1.3 and 3.7 g (24.83 mmol) of 3-amino-6-(azetidin-1-yl)-pyridine prepared in the preceding stage in 140 mL of dimethylformamide. Then add, dropwise, 4.6 mL (45.53 mmol) of triethylamine, then stir the reaction mixture for 70 hours at 20° C. After this time, the mixture is concentrated at reduced pressure and then taken up in 700 mL of ethyl acetate and 300 mL of water. The aqueous phase is separated and then extracted with 200 mL of ethyl acetate. The organic phases are combined, washed three times with 200 mL of a saturated sodium bicarbonate solution, then dried over sodium sulfate and concentrated at reduced pressure. The product thus obtained is purified in a silica column, eluting with a mixture of dichloromethane and ethyl acetate, then recrystallized from a mixture of ethanol and methanol. In this way we isolate 5.7 g of the expected product in the form of white crystals.
Name
diethyl cyanophosphonate
Quantity
4.26 g
Type
reactant
Reaction Step One
Name
5-trifluoromethyl-1-[(3-fluorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Quantity
7 g
Type
reactant
Reaction Step One
Name
3-amino-6-(azetidin-1-yl)-pyridine

Identifiers

REACTION_CXSMILES
C(P(=O)(OCC)OCC)#[N:2].FC(F)(F)[C:13]1[CH:14]=[C:15]2C=C(C(O)=O)[N:19]([CH2:25][C:26]3[CH:31]=CC=C(F)C=3)[C:16]2=[N:17][CH:18]=1>>[NH2:2][C:13]1[CH:18]=[N:17][C:16]([N:19]2[CH2:25][CH2:26][CH2:31]2)=[CH:15][CH:14]=1

Inputs

Step One
Name
diethyl cyanophosphonate
Quantity
4.26 g
Type
reactant
Smiles
C(#N)P(OCC)(OCC)=O
Name
5-trifluoromethyl-1-[(3-fluorophenyl)methyl]-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Quantity
7 g
Type
reactant
Smiles
FC(C=1C=C2C(=NC1)N(C(=C2)C(=O)O)CC2=CC(=CC=C2)F)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
Add

Outcomes

Product
Name
3-amino-6-(azetidin-1-yl)-pyridine
Type
product
Smiles
NC=1C=NC(=CC1)N1CCC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 24.83 mmol
AMOUNT: MASS 3.7 g
YIELD: CALCULATEDPERCENTYIELD 120%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.